Cas no 1806301-82-5 (Methyl 3,4-difluoro-2-(difluoromethoxy)benzoate)

• Product Name: Methyl 3,4-difluoro-2-(difluoromethoxy)benzoate
• CAS No: 1806301-82-5
• MF: C₉H₆F₄O₃
• MW: 238.135756969452
• CID: 4795749
• Update Time: 2025-11-03

Methyl 3,4-difluoro-2-(difluoromethoxy)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3,4-difluoro-2-(difluoromethoxy)benzoate

• Inchi： 1S/C9H6F4O3/c1-15-8(14)4-2-3-5(10)6(11)7(4)16-9(12)13/h2-3,9H,1H3
• InChI Key： JNQQDGHYDHDDHQ-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(C(=O)OC)=C1OC(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 249
• XLogP3: 2.9
• Topological Polar Surface Area: 35.5

Additional information on Methyl 3,4-difluoro-2-(difluoromethoxy)benzoate

Recent Advances in the Study of Methyl 3,4-difluoro-2-(difluoromethoxy)benzoate (CAS: 1806301-82-5)

Methyl 3,4-difluoro-2-(difluoromethoxy)benzoate (CAS: 1806301-82-5) is a fluorinated aromatic ester that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique difluoromethoxy and difluoro substitutions, has shown promising potential in various applications, including drug discovery and agrochemical development. Recent studies have focused on its synthesis, physicochemical properties, and biological activities, making it a compound of interest for researchers aiming to develop novel therapeutic agents.

The synthesis of Methyl 3,4-difluoro-2-(difluoromethoxy)benzoate has been optimized in recent years, with a focus on improving yield and purity. A study published in the Journal of Fluorine Chemistry (2023) detailed a novel catalytic approach that utilizes palladium-catalyzed cross-coupling reactions to introduce the difluoromethoxy group efficiently. This method not only enhances the scalability of the synthesis but also reduces the environmental impact by minimizing the use of hazardous reagents. The study reported a yield of 85% with a purity exceeding 98%, making it a viable option for industrial-scale production.

In terms of biological activity, Methyl 3,4-difluoro-2-(difluoromethoxy)benzoate has been investigated for its potential as a precursor in the development of kinase inhibitors. A recent preprint on bioRxiv (2024) highlighted its role in the synthesis of a new class of EGFR (Epidermal Growth Factor Receptor) inhibitors. The compound's fluorinated structure was found to enhance binding affinity and metabolic stability, addressing some of the limitations of existing EGFR inhibitors. Preliminary in vitro assays demonstrated significant inhibition of cancer cell proliferation, with an IC50 value of 0.5 µM in non-small cell lung cancer (NSCLC) cell lines.

Further research has explored the compound's applications beyond oncology. A study in the Journal of Agricultural and Food Chemistry (2023) investigated its use as a potential agrochemical. The difluoromethoxy group was found to confer resistance to enzymatic degradation, making it a promising candidate for developing next-generation herbicides. Field trials showed that derivatives of Methyl 3,4-difluoro-2-(difluoromethoxy)benzoate exhibited superior herbicidal activity compared to traditional compounds, with minimal toxicity to non-target organisms.

Despite these advancements, challenges remain in the widespread adoption of Methyl 3,4-difluoro-2-(difluoromethoxy)benzoate. Regulatory hurdles, particularly concerning the environmental impact of fluorinated compounds, need to be addressed. Additionally, further pharmacokinetic and toxicological studies are required to fully understand its safety profile. However, the compound's versatility and promising preliminary results underscore its potential to drive innovation in both pharmaceutical and agrochemical industries.

In conclusion, Methyl 3,4-difluoro-2-(difluoromethoxy)benzoate (CAS: 1806301-82-5) represents a compelling area of research in chemical biology. Its optimized synthesis, diverse biological activities, and potential applications in drug discovery and agriculture highlight its significance. Future studies should focus on addressing regulatory and safety concerns to unlock its full potential. Researchers and industry professionals are encouraged to explore this compound further, as it may hold the key to developing next-generation therapeutic and agrochemical solutions.